Tert-butyl 4-benzyl-3-oxopiperazine-1-carboxylate
Overview
Description
Tert-butyl 4-benzyl-3-oxopiperazine-1-carboxylate is a chemical compound with the molecular formula C16H22N2O3 . It is typically used as a building block or intermediate in the synthesis of several novel organic compounds .
Synthesis Analysis
The synthesis of Tert-butyl 4-benzyl-3-oxopiperazine-1-carboxylate involves the reaction of 3-oxo-piperazine-1-carboxylic acid tert-butyl ester with benzyl bromide . Sodium hydride is used as a base in this reaction .Molecular Structure Analysis
The molecular structure of Tert-butyl 4-benzyl-3-oxopiperazine-1-carboxylate consists of a piperazine ring, which is a six-membered ring containing two nitrogen atoms, and a benzyl group attached to one of the nitrogen atoms . The compound also contains a tert-butyl ester group .Chemical Reactions Analysis
Tert-butyl 4-benzyl-3-oxopiperazine-1-carboxylate can undergo various chemical reactions due to the presence of the ester group and the piperazine ring. It can serve as a useful building block or intermediate in the synthesis of several novel organic compounds such as amides, sulphonamides, Mannich bases, Schiff’s bases, thiazolidinones, azetidinones, and imidazolinones .Physical And Chemical Properties Analysis
Tert-butyl 4-benzyl-3-oxopiperazine-1-carboxylate has a molecular weight of 290.36 . The compound is solid at 20 degrees Celsius . More specific physical and chemical properties such as melting point, solubility, etc., are not provided in the search results.Scientific Research Applications
Synthesis Processes
- Intermediate in Jak3 Inhibitor Synthesis : Tert-butyl 4-benzyl-3-oxopiperazine-1-carboxylate plays a role as an intermediate in the synthesis of protein tyrosine kinase Jak3 inhibitor, CP-690550. An efficient synthesis process for this compound involves multiple steps starting from 4-methylpyridinium, leading to N-benzyl-3-hydroxy-4-methylpiperidine, and subsequent oxidation and acylation steps. This process has advantages in terms of material availability and suitability for industrial scale-up (Chen Xin-zhi, 2011).
Chemical Properties and Reactions
- Molecular Configuration and Hydrogen Bonds : The six-membered ring of tert-butyl 5-(hydroxymethyl)-2-(1-methylethyl)-3-oxopiperazine-1-carboxylate, a related compound, adopts a distorted half-chair configuration. This structure allows for hydrogen bonding between the hydroxyl group and the protecting carbonyl group, and between NH and the piperazine oxo group, indicating potential for specific chemical interactions (Thomas Kolter et al., 1996).
Applications in Drug Synthesis
- Chiral Auxiliary and Peptidomimetic Precursors : Tert-butyl 2-(tert-butyl)-5,5-dimethyl-4-oxoimidazolidine-1-carboxylate, a similar compound, has been used as a chiral auxiliary and a building block in dipeptide synthesis. This demonstrates the potential of tert-butyl 4-benzyl-3-oxopiperazine-1-carboxylate in synthesizing enantiomerically pure compounds and its application in creating diverse peptidomimetics (A. Studer et al., 1995).
Applications in Piperidine Derivatives
- Synthesis of Piperidine Derivatives : Tert-butyl 4-oxopiperidine-1-carboxylate and its derivatives have been used in the stereoselective synthesis of substituted tert-butyl 3-allyl-4-hydroxypiperidine-1-carboxylates. These derivatives hold significance in creating diverse piperidine structures, highlighting the versatility of tert-butyl 4-benzyl-3-oxopiperazine-1-carboxylate in synthesizing structurally complex molecules (V. Boev et al., 2015).
Structural Analysis
- Crystallographic Studies : X-ray studies have provided insights into the molecular structure of related compounds, revealing details such as the orientation of side chains and configurations of the piperidine ring. This kind of structural analysis is essential for understanding the properties and potential applications of tert-butyl 4-benzyl-3-oxopiperazine-1-carboxylate in various scientific fields (C. Didierjean et al., 2004).
Safety And Hazards
properties
IUPAC Name |
tert-butyl 4-benzyl-3-oxopiperazine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O3/c1-16(2,3)21-15(20)18-10-9-17(14(19)12-18)11-13-7-5-4-6-8-13/h4-8H,9-12H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTBBDCMPKZSOMD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(C(=O)C1)CC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70447408 | |
Record name | AG-H-15115 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70447408 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.36 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 4-benzyl-3-oxopiperazine-1-carboxylate | |
CAS RN |
78551-60-7 | |
Record name | 1,1-Dimethylethyl 3-oxo-4-(phenylmethyl)-1-piperazinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=78551-60-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | AG-H-15115 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70447408 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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